7-[(1R,3R)-3-Hydroxy-2-[(E,3S)-3-hydroxy-3-methyloct-1-enyl]-5-oxocyclopentyl]heptanoic acid

• CAS No.: 35700-26-6
• Product Name: 7-[(1R,3R)-3-Hydroxy-2-[(E,3S)-3-hydroxy-3-methyloct-1-enyl]-5-oxocyclopentyl]heptanoic acid
• Molecular Formula: C21H36O5
• Molecular Weight: 368.5 g/mol
• IUPAC Name: 7-[(1R,3R)-3-hydroxy-2-[(E,3S)-3-hydroxy-3-methyloct-1-enyl]-5-oxocyclopentyl]heptanoic acid
• Standard InChI: InChI=1S/C21H36O5/c1-3-4-9-13-21(2,26)14-12-17-16(18(22)15-19(17)23)10-7-5-6-8-11-20(24)25/h12,14,16-17,19,23,26H,3-11,13,15H2,1-2H3,(H,24,25)/b14-12+/t16-,17?,19-,21+/m1/s1
• Standard InChIKey: OMNFCPCBKCERJP-XBZFKEOQSA-N
• Isomeric SMILES: CCCCC[C@@](C)(/C=C/[C@H]1[C@@H](CC(=O)[C@@H]1CCCCCCC(=O)O)O)O
• SMILES: CCCCCC(C)(C=CC1C(CC(=O)C1CCCCCCC(=O)O)O)O
• Canonical SMILES: CCCCCC(C)(C=CC1C(CC(=O)C1CCCCCCC(=O)O)O)O
• Description: 15(S)-15-methyl Prostaglandin E1 (15(S)-15-methyl PGE1) is a metabolically stable synthetic analog of PGE1 (Item No. 13010). In sharp contrast to the bronchodilatory effects of PGE1, 15(S)-15-methyl PGE1 is a weak constrictor of human respiratory tract smooth muscle.
• Synonyms: 15(2)-15 methyl PGE(1); 15(2)-15-methyl PGE1; 15(S)-15-methylprostaglandin E1; 15(S)-15-methylprostaglandin E1, (11alpha,13E)-isome
• Reference: 1.Karim, S.M.M.,Adaikan, P.G., and Kottegoda, S.R. Prostaglandins and human respiratory tract smooth muscle: Structure activity relationship. Advances in Prostaglandin and Thromboxane Research 7, 969-980 (1980).
• PubChem Compound: 6437854
• Last Modified: Nov 11 2021